3-butyl-9-(furan-2-ylmethyl)-1-methyl-7,8-dihydro-6H-purino[7,8-a]pyrimidine-2,4-dione

• IUPAC Name: 3-butyl-9-(furan-2-ylmethyl)-1-methyl-7,8-dihydro-6H-purino[7,8-a]pyrimidine-2,4-dione
• InChI: InChI=1S/C18H23N5O3/c1-3-4-9-23-16(24)14-15(20(2)18(23)25)19-17-21(8-6-10-22(14)17)12-13-7-5-11-26-13/h5,7,11H,3-4,6,8-10,12H2,1-2H3
• InChI Key: YWNHGCAIWMGYMS-UHFFFAOYSA-N
• Canonical SMILES: CCCCN1C(=O)C2=C(N=C3N2CCCN3CC4=CC=CO4)N(C1=O)C
• Molecular Formula: C18H23N5O3
• Molecular Weight: 357.4 g/mol

Description

The compound “3-butyl-9-(furan-2-ylmethyl)-1-methyl-7,8-dihydro-6H-purino[7,8-a]pyrimidine-2,4-dione” is a complex organic molecule that contains a purine and pyrimidine ring, which are basic structures in nucleic acids. The presence of a furan ring indicates that this compound might have aromatic properties.

Molecular Structure Analysis

The molecular structure of this compound, based on its name, would include a purine and pyrimidine ring, a butyl group attached at the 3-position, a furan ring attached via a methylene bridge at the 9-position, and a methyl group attached at the 1-position.

Chemical Reactions Analysis

The reactivity of this compound would likely be influenced by the presence of the purine and pyrimidine rings, as well as the furan ring. These structures are known to participate in a variety of chemical reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. The presence of the purine, pyrimidine, and furan rings could contribute to its aromaticity and potentially its solubility in certain solvents.

Scientific Research Applications

Furfural Production and Bioavailability

• Due to its low cost and bioavailability, furfural is relevant in organic synthesis and industrial processes. .

Plant Hormone Analogues

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Antitubercular Agents

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Safety and Hazards

Without specific data, it’s difficult to provide accurate information on the safety and hazards of this compound. As with all chemicals, appropriate safety precautions should be taken when handling and storing this compound.

Future Directions

Given the biological importance of purine and pyrimidine derivatives, this compound could be of interest in medicinal chemistry research. Future studies could explore its potential biological activity and possible applications in disease treatment.